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For researchers, scientists, and drug development professionals, understanding what
constitutes a "significant change” to an Institutional Animal Care and Use Committee (IACUC)-
approved protocol is paramount for maintaining compliance and ensuring animal welfare. Any
deviation from an approved protocol requires review, but the level of scrutiny depends on the
nature of the modification.[1] Significant changes are broadly defined as those with the
potential to negatively impact animal welfare.[2][3][4]

Federal regulations, including the Public Health Service (PHS) Policy on Humane Care and
Use of Laboratory Animals and the Animal Welfare Act, mandate that the IACUC must review
and approve any proposed significant changes before they are implemented.[3][5][6]
Institutions are granted some discretion in defining what they consider a significant change,
often establishing policies to categorize modifications and streamline the review process.[3][6]

[7]

Categorizing Protocol Changes: A Comparative
Overview

Protocol amendments are typically classified into three categories: significant, minor, and
administrative. Significant changes often require a full committee review (FCR) or a designated
member review (DMR), processes that are as thorough as the initial protocol submission.[1][2]
[8] Minor changes, which are not expected to impact animal well-being, may be handled by the
IACUC Chair or a veterinarian.[2] Administrative changes, such as correcting typographical
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errors or updating contact information, are generally processed by IACUC staff without
extensive review.[6][8]

The following table summarizes the common classifications of protocol modifications and the
typical review process involved.
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Type of Change

Examples

Typical Review Potential for Impact
Process on Animal Welfare

Significant

- Change in study
objectives or scope-
Switch from non-
survival to survival
surgery- Increased
pain, distress, or
degree of
invasiveness- Change
in species- Significant
increase in animal
numbers (often >10-
25%)- Change in
Principal Investigator
(PI)- Alterations to
anesthesia, analgesia,
or euthanasia
methods- Use of
animals in a location
not overseen by the
IACUC- Introduction
of hazardous

substances

Full Committee
Review (FCR) or
Designated Member
Review (DMR)[1][2][8]

High

Minor

- Small increase in
animal numbers (often
<10-25%)- Addition of
a new strain of the
same species-
Change in the sex of
the animals- Addition
or removal of
personnel (other than
the PI)- Change in
protocol title or

funding source

Review by IACUC
Chair or Attending Low to None

Veterinarian[2]
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- Correction of
typographical or
grammatical errors- Administrative
Administrative Updates to contact processing by IACUC None
information- Changes staff[6][8]
in funding source with

no change in protocol

The Review Process: From Submission to Approval

The methodology for reviewing protocol changes is a structured process designed to ensure
that all modifications are thoroughly vetted.

Experimental Protocol: IACUC Amendment Review Process

e Submission: The Principal Investigator (PI) submits a protocol amendment form detailing the
proposed changes and the rationale.[1]

e Initial Triage: The IACUC office staff performs an initial assessment to categorize the
amendment as significant, minor, or administrative.[1][8]

» Review Pathway Determination:
o Administrative Changes: Processed directly by IACUC staff.[3]

o Minor Changes: Forwarded to the IACUC Chair or Attending Veterinarian for review and
approval.[2]

o Significant Changes: Sent to the full IACUC for either Designated Member Review (DMR)
or Full Committee Review (FCR) at a convened meeting.[1][2]

o Veterinary Verification and Consultation (VVC): Some institutions have a process where
certain significant changes, such as alterations in anesthesia or analgesia, can be reviewed
and approved administratively after consultation with and verification by a veterinarian.[9][10]
This process must be based on an IACUC-reviewed and -approved policy.[4]
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o Committee Review (DMR/FCR): During DMR, a subset of IACUC members reviews the
amendment. For FCR, the amendment is discussed and voted on at a convened meeting of
the full committee.[1][8]

» Decision and Notification: The Pl is notified of the IACUC's decision. Approval must be
granted before any changes are implemented.[1][5]

Visualizing the Path to Protocol Modification
Approval

To clarify the decision-making process for handling protocol amendments, the following
workflow diagram illustrates the typical path from submission to approval.
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IACUC Amendment Review Workflow

The logical relationship between the type of change and its potential impact on animal welfare
is a key determinant in the review process. The following diagram illustrates this relationship.
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Change Type and Animal Welfare Impact

In conclusion, a thorough understanding of what your institution's IACUC considers a
significant change is crucial for the seamless progression of research. Proactive
communication with the IACUC office and adherence to established guidelines will ensure both
regulatory compliance and the ethical treatment of animals in research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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